![molecular formula C20H12ClFN2O3 B2468819 N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzamide CAS No. 921918-21-0](/img/structure/B2468819.png)
N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(8-chloro-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-4-fluorobenzamide” is a chemical compound. The molecular formula is C21H13Cl3N2O4 with an average mass of 463.698 Da .
Molecular Structure Analysis
The molecular structure of this compound is derived from its molecular formula, C21H13Cl3N2O4. It includes a dibenzo[b,f][1,4]oxazepin ring which is a tricyclic structure common in various pharmaceutical compounds .Scientific Research Applications
Pharmacological Characterization and GPCR Interaction
- The compound, inspired by its analogues, has been pharmacologically characterized for its interaction with histamine receptors and selected aminergic GPCRs. Studies indicate a significant affinity of oxepine derivatives to the hH1R, and certain oxazepine derivatives were identified as dual hH1/h5-HT2A receptor ligands, suggesting potential for targeting a range of receptor interactions (Naporra et al., 2016).
Synthetic Approaches and Chemical Transformations
- A catalytic enantioselective aza-Reformatsky reaction with this compound has led to the synthesis of chiral derivatives, indicating its utility in the production of optically active pharmaceuticals (Munck et al., 2017).
- The compound has been used as a substrate in asymmetric alkynylation reactions, providing a method to synthesize optically active derivatives, potentially useful for pharmaceutical applications (Ren et al., 2014).
Biological and Antimicrobial Activity
- Novel and diversified benzo-fused N-heterocycles have been synthesized using a biomass-derived process, indicating the compound's role in the sustainable production of biologically active molecules (Zhang et al., 2015).
- Asymmetric transfer hydrogenation of this compound has led to biologically active derivatives, showcasing its potential in generating pharmaceutical agents with high enantioselectivity and conversion rates (More & Bhanage, 2017).
Receptor Specificity and Selectivity
- Detailed pharmacological studies suggest that the oxazepine/oxepine moiety and chlorine substitution pattern are crucial for toggling receptor selectivity and specificity, essential for the development of targeted therapies (Naporra et al., 2016).
Mechanism of Action
Mode of Action
The compound acts as an antagonist at the D2 dopamine receptors Instead, it blocks dopamine, a neurotransmitter, from binding to the receptors and activating them .
Biochemical Pathways
By blocking the D2 dopamine receptors, the compound interferes with the normal functioning of the dopaminergic pathways in the brain. These pathways are involved in a variety of functions, including motor control, reward, and the release of various hormones .
Result of Action
The antagonistic action of the compound on the D2 dopamine receptors can lead to a variety of effects at the molecular and cellular level. These can include changes in the firing rate of neurons, alterations in the release of other neurotransmitters, and changes in the expression of certain genes .
Properties
IUPAC Name |
N-(3-chloro-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12ClFN2O3/c21-12-3-7-18-16(9-12)24-20(26)15-10-14(6-8-17(15)27-18)23-19(25)11-1-4-13(22)5-2-11/h1-10H,(H,23,25)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWCRZGXSJPIXKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=CC3=C(C=C2)OC4=C(C=C(C=C4)Cl)NC3=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12ClFN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.